- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Imidazolyl carboxylic acids and derivatives
Imidazolyl carboxylic acids and their derivatives are a class of heterocyclic compounds with diverse applications in various fields, including pharmaceuticals, agrochemicals, and materials science. These molecules feature an imidazole ring fused to a carboxylic acid group, providing them with unique structural properties that can be tailored for specific functionalities.
The imidazolyl moiety offers strong hydrogen bonding sites due to its nitrogen atoms, which can enhance the binding affinity of these compounds towards biological targets such as enzymes or receptors. The introduction of different substituents on the imidazole ring and carboxylic acid group can further modulate their physicochemical properties, making them suitable for a wide range of applications.
In pharmaceuticals, imidazolyl carboxylic acids are often explored as potential drug candidates due to their ability to interact with various receptors and ion channels. In agrochemicals, these compounds can exhibit insecticidal or fungicidal activities by targeting specific enzymes in the pest or fungal cells. Additionally, they show promise in material science for their potential use in coatings, adhesives, and as stabilizers due to their hydrophobic and hydrophilic properties.
Overall, imidazolyl carboxylic acids and their derivatives represent a versatile platform that can be engineered to meet the demands of diverse applications across different industries.
-
Purification and Characterization of 4-Methyl-1,3-thiazole-5-carbaldehyde as a Key Intermediate in Biopharmaceutical SynthesisPurification and Characterization of 4-Methyl-1,3-thiazole-5-carbaldehyde as a Key Intermediate in Biopharmaceutical Synthesis Introduction to 4-Methyl-1,3-thiazole-5-carbaldehyde 4-Methyl-1,3-thiazole-5-carbaldehyde is a critical intermediate in the synthesis of various biopharmaceuticals and bioactive compounds. This compound belongs to the thiazole class, which has gained significant attention...
-
Multilingual Translation Expertise in Pharmaceutical and Biological Chemistry: Navigating Complex Terminology Across LanguagesMultilingual Translation Expertise in Pharmaceutical and Biological Chemistry: Navigating Complex Terminology Across Languages The field of pharmaceutical and biological chemistry is characterized by intricate terminology that demands precision and clarity. As global collaboration in scientific research intensifies, the need for accurate multilingual translation becomes increasingly critical. This...
-
Morpholinoethanesulfonic Acid: A Novel Chemical Entity in BiopharmaceuticalsMorpholinoethanesulfonic Acid: A Novel Chemical Entity in Biopharmaceuticals Introduction to Morpholinoethanesulfonic Acid Morpholinoethanesulfonic acid (ME SA) is a novel chemical entity that has garnered significant attention in the field of biopharmaceuticals. This compound combines the structural features of morpholine and ethanesulfonic acid, making it a versatile tool for various...
-
A Critical Review of Arctiin's Bioavailability and Pharmacokinetic Properties in Pharmaceutical FormulationsA Critical Review of Arctiin's Bioavailability and Pharmacokinetic Properties in Pharmaceutical Formulations Introduction to Arctiin: Arctiin, a bioactive compound derived from traditional herbal medicine, has garnered significant attention due to its potential therapeutic applications. However, its clinical translation is hindered by challenges related to bioavailability and pharmacokinetic...
-
Morpholinoethanesulfonic Acid: A Critical Reagent in Chemical Biopharmaceutical SynthesisMorpholinoethanesulfonic Acid: A Critical Reagent in Chemical Biopharmaceutical Synthesis Product Introduction Morpholinoethanesulfonic acid is a specialized chemical reagent that has found significant applications in the fields of chemistry and biomedicine. Known for its unique structural features, this compound serves as an essential tool in various chemical syntheses, particularly in peptide...
Recommended products
-
-
-
-
-
2,6-Dibromoanthracene Cas No: 186517-01-1 -
